Cas no 1522584-28-6 (5-Pyrimidinecarboxylic acid, 2-butyl-4-(difluoromethyl)-)

• Product Name: 5-Pyrimidinecarboxylic acid, 2-butyl-4-(difluoromethyl)-
• CAS No: 1522584-28-6
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 5274349
• Update Time: 2025-06-03

5-Pyrimidinecarboxylic acid, 2-butyl-4-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2-butyl-4-(difluoromethyl)-
• 2-Butyl-4-(difluoromethyl)pyrimidine-5-carboxylic acid

• Inchi： 1S/C10H12F2N2O2/c1-2-3-4-7-13-5-6(10(15)16)8(14-7)9(11)12/h5,9H,2-4H2,1H3,(H,15,16)
• InChI Key： BWFSAXQBAFXHEN-UHFFFAOYSA-N
• SMILES： C1(CCCC)=NC=C(C(O)=O)C(C(F)F)=N1

Additional information on 5-Pyrimidinecarboxylic acid, 2-butyl-4-(difluoromethyl)-

A Comprehensive Overview of 5-Pyrimidinecarboxylic Acid, 2-butyl-4-(difluoromethyl)- (CAS No. 1522584-28-6)

The compound 5-Pyrimidinecarboxylic Acid, 2-butyl-4-(difluoromethyl)-, also identified by the CAS registry number 1522584-28-6, is an intriguing molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This article delves into the properties, synthesis, and emerging applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of 5-Pyrimidinecarboxylic Acid, 2-butyl-4-(difluoromethyl)- is characterized by a pyrimidine ring system with specific substituents. The pyrimidine ring serves as the core structure, with a carboxylic acid group attached at the 5-position. At the 2-position of the ring is a butyl group, which introduces hydrophobicity and enhances solubility in organic solvents. Additionally, the presence of a difluoromethyl group at the 4-position imparts unique electronic properties to the molecule. These structural features collectively contribute to its reactivity and functionality.

The synthesis of this compound involves a series of well-defined chemical reactions that highlight modern synthetic methodologies. Researchers have employed strategies such as nucleophilic aromatic substitution, Suzuki coupling reactions, and oxidation techniques to construct this molecule efficiently. The choice of reaction conditions plays a pivotal role in ensuring high yields and maintaining the integrity of sensitive functional groups like the difluoromethyl moiety.

The pharmacological activity of 5-Pyrimidinecarboxylic Acid, 2-butyl-4-(difluoromethyl)- has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anticancer agent due to its ability to selectively inhibit certain oncogenic pathways. Moreover, its anti-inflammatory properties have been explored in experimental models of chronic inflammation. These findings underscore its role as a promising lead compound in drug discovery efforts.

Beyond pharmacology, this compound has found applications in materials science and analytical chemistry. Its ability to act as a chelating agent makes it valuable in coordination chemistry studies. Additionally, it has been utilized as an intermediate in the synthesis of advanced materials with tailored electronic properties.

In conclusion, 5-Pyrimidinecarboxylic Acid, 2-butyl-4-(difluoromethyl)-, with CAS number 1522584-28-6, represents a significant advancement in chemical research. Its versatile structure and diverse applications make it an essential component in contemporary scientific investigations.